BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sodium 3-Nitrobenzoate: A Technical Health and
Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium 3-nitrobenzoate

Cat. No.: B1218478

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for sodium 3-
nitrobenzoate, a chemical intermediate used in various industrial applications, including the
synthesis of dyes and pharmaceuticals.[1] The following sections detail the compound's
physical and chemical properties, toxicological data, and established safety protocols. All data
Is presented to aid in risk assessment and ensure safe handling in a laboratory and
manufacturing environment.

Chemical and Physical Properties

Sodium 3-nitrobenzoate is the sodium salt of 3-nitrobenzoic acid.[2][3] It is a stable solid
under recommended storage conditions.[4]
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Property Value Source
3-Nitrobenzoic acid sodium

Synonyms ] ) [3][5]
salt, Sodium m-nitrobenzoate

CAS Number 827-95-2 [2][5]

Molecular Formula C7HaNNaOa4 [2][6]

Molecular Weight 189.10 g/mol [21[61[7]
Off-white to yellow crystalline

Appearance ) [5]
powder/solid

Melting Point >300 °C (>572 °F) [518]

Boiling Point 340.7 °C at 760 mmHg [5]

Flash Point 157.5°C [5]

Water Solubility 10.9 g/L [4115]

Storage Temperature

Store below +30°C in a dry,

sealed place

[2]15]1€]

Toxicological Information

The toxicological properties of sodium 3-nitrobenzoate have not been fully investigated.[2][7]

However, available data from studies on analogous compounds and safety data sheets indicate

potential hazards.
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Endpoint Result Species Method Source
Acute Oral »
o 11,000 mg/kg Rat Not specified [10]
Toxicity (LD50)
Causes skin
Skin Irritation irritation Rabbit Not specified [71[8][10]
(Category 2)

Causes serious

Eye Irritation eye irritation Rabbit Not specified [71[8][10]
(Category 2)
May cause
Respiratory respiratory - N
o S Not specified Not specified [2][71[8]
Irritation irritation (STOT
SE 3)

No component is
identified as a
probable,
Carcinogenicity possible or Not applicable Not applicable [2]
confirmed human
carcinogen by
IARC.

Reproductive ) ) )
o No data available  Not applicable Not applicable [2]
Toxicity

Hazard Identification and Classification

Sodium 3-nitrobenzoate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:[7][8]
o Flammable Solids: Category 1[7][8]

o Skin Corrosion/Irritation: Category 2[7][8]
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e Serious Eye Damage/Eye Irritation: Category 2[7][8]
» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[7][8]
Hazard Statements:[4][7][11][12]

H228: Flammable solid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

The following diagram illustrates the logical workflow for GHS hazard classification based on
available data.
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Caption: GHS Hazard Classification Workflow for Sodium 3-Nitrobenzoate.
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Experimental Protocols

Detailed experimental protocols for the toxicological endpoints of sodium 3-nitrobenzoate are
not publicly available. However, the following are representative methodologies based on
OECD guidelines that are likely to be followed for such a substance.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is a stepwise procedure to estimate the acute oral toxicity.[4]

e Principle: The substance is administered orally to a group of animals at one of a series of
fixed dose levels (5, 50, 300, and 2000 mg/kg).[13] The initial dose is selected based on
available information. The outcome of the first step determines the subsequent steps.[4]

e Animals: Typically, three female rats per step are used.[4] They are fasted overnight before
dosing.[14]

e Procedure: The test substance is administered as a single oral dose by gavage.[14] Animals
are observed for mortality and clinical signs of toxicity for up to 14 days.[13] Body weight is
recorded weekly.[13]

e Endpoint: The test allows for the classification of the substance into a GHS category based
on the observed mortality at different dose levels.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD 439)

This in vitro method assesses the potential of a substance to cause skin irritation.[15]

e Principle: The test substance is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model.[15] Cell viability is measured to determine the level of irritation.[15]

o Test System: Commercially available RhE models such as EpiDerm™, EpiSkin™, or
SkinEthic™ are used.[15]
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e Procedure: The test substance is applied to the surface of the RhE tissue for a defined
period (e.g., 60 minutes). After exposure, the tissue is rinsed and incubated for a post-
exposure period (e.g., 42 hours). Cell viability is then determined using a colorimetric assay
(e.g., MTT assay).[16]

o Endpoint: A substance is identified as an irritant if the mean tissue viability is reduced below
a certain threshold (typically < 50%) compared to the negative control.[15]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD 492)

This in vitro method is used to identify chemicals that are not classified as eye irritants.[17]

e Principle: The test substance is applied to the surface of a reconstructed human cornea-like
epithelium (RhCE) model. The potential for eye irritation is predicted by measuring the
reduction in tissue viability.[17]

o Test System: A three-dimensional RhCE tissue model is used.[17]

e Procedure: The test substance (50 pul for liquids, 50 mg for solids) is applied to the tissue
surface for a specified duration (e.g., 30 minutes for liquids, 6 hours for solids).[17] Following
exposure and a post-incubation period, tissue viability is measured using the MTT assay.[17]

» Endpoint: A chemical is classified as a non-irritant if the mean tissue viability is above a
defined cut-off value (typically > 60%).[17]

The following diagram illustrates a general experimental workflow for in vitro toxicity testing.
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Caption: General Experimental Workflow for In Vitro Toxicity Testing.
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Handling and Safety Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or
equivalent.[2][4]

» Skin Protection: Handle with compatible gloves (e.g., Nitrile rubber with a minimum layer
thickness of 0.11 mm).[4] Wear a lab coat or other impervious clothing.[18]

o Respiratory Protection: Use a NIOSH-approved respirator if dust is generated. For higher-
level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[2]

Handling and Storage

e Handling: Avoid contact with skin and eyes.[2] Avoid formation of dust and aerosols.[2][4]
Use in a well-ventilated area.[10] Keep away from heat, sparks, and open flames.[4][8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][10]
Protect from moisture.[8] Incompatible with strong oxidizing agents.[8]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2][4]

Skin Contact: Wash off with soap and plenty of water.[2][4] Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do.[2][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[2][4]

The following diagram outlines the recommended first aid procedures.
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Caption: First Aid Procedures for Sodium 3-Nitrobenzoate Exposure.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2]

e Specific Hazards: As a flammable solid, it may burn but propagates flame with difficulty.[10]
Dust may form an explosive mixture with air.[10] Hazardous combustion products include
carbon oxides (CO, COz), nitrogen oxides (NOx), and sodium oxides.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][8]

Ecological Information

Limited ecological data is available for sodium 3-nitrobenzoate.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1218478?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218478?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_827-95-2.do
https://www.chemicalbook.com/msds/sodium-3-nitrobenzoate.pdf
https://www.chemicalbook.com/msds/sodium-3-nitrobenzoate.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=059b0db6-2508-495d-b0e6-975476181704
https://www.capotchem.cn/doc/msds_827-95-2.do
https://hpvchemicals.oecd.org/ui/handler.axd?id=059b0db6-2508-495d-b0e6-975476181704
https://www.benchchem.com/product/b1218478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Species Source
Fish LC50 (96h) 1350 mg/L (24h data) Not specified [10]
Daphnia magna EC50 N

8665 mg/L Not specified [10]
(48h)

Readily biodegradable
Biodegradability (66.87% after 28 Not applicable [5]
days)

Do not let the product enter drains or waterways.[2][10]

Disposal Considerations

Dispose of this material and its container at a licensed hazardous waste disposal facility.[2][4]
Chemical waste generators must comply with all local, regional, and national hazardous waste
regulations.[8]

Regulatory Information

Sodium 3-nitrobenzoate is listed on various chemical inventories, including the TSCA (USA),
DSL/NDSL (Canada), EINECS/ELINCS/NLP (Europe), AICS (Australia), KECL (Korea), IECSC
(China), ENCS (Japan), and PICCS (Philippines).[8]

This guide is intended for informational purposes and should not be a substitute for
professional safety training and a thorough review of the complete Safety Data Sheet (SDS) for
this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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